Cas no 1372534-23-0 ((7-Benzyl-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazin-3-YL)methanamine)

• Product Name: (7-Benzyl-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazin-3-YL)methanamine
• CAS No: 1372534-23-0
• MF: C₁₄H₁₈N₄
• MW: 242.319522380829
• CID: 4823423
• Update Time: 2025-06-30

(7-Benzyl-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazin-3-YL)methanamine Chemical and Physical Properties

Names and Identifiers

• (7-BENZYL-5,6,7,8-TETRAHYDROIMIDAZO[1,5-A]PYRAZIN-3-YL)METHANAMINE
• imidazo[1,5-a]pyrazine-3-methanamine,5,6,7,8-tetrahydro-7-(phenylmethyl)-
• (7-Benzyl-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazin-3-YL)methanamine

• Inchi： 1S/C14H18N4/c15-8-14-16-9-13-11-17(6-7-18(13)14)10-12-4-2-1-3-5-12/h1-5,9H,6-8,10-11,15H2
• InChI Key： UPHLKOGMUQLSBD-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2=CN=C(CN)N2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 0
• Topological Polar Surface Area: 47.1

Additional information on (7-Benzyl-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazin-3-YL)methanamine

CAS No. 1372534-23-0: (7-Benzyl-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazin-3-YL)methanamine

The compound with CAS No. 1372534-23-0, known as (7-Benzyl-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazin-3-YL)methanamine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,5-a]pyrazine derivatives, which are known for their potential in drug discovery due to their unique structural features and bioactivity profiles.

Imidazo[1,5-a]pyrazine is a heterocyclic aromatic system that forms the core structure of this compound. The presence of the benzyl group at the 7-position introduces steric and electronic effects that can influence the molecule's interactions with biological targets. The tetrahydro designation indicates that the imidazo[1,5-a]pyrazine ring system is partially hydrogenated, adding complexity to its structure and potentially enhancing its pharmacokinetic properties.

Recent studies have highlighted the importance of imidazo[1,5-a]pyrazine derivatives in targeting various disease states. For instance, research has shown that these compounds can modulate key signaling pathways involved in cancer progression. The methanamine moiety at the 3-position of the imidazo[1,5-a]pyrazine ring is believed to play a critical role in enhancing the compound's bioavailability and its ability to penetrate cellular membranes.

The synthesis of (7-Benzyl-5,6,7,8-tetrahydroimidazo[1,5-A]pyrazin-3-YL)methanamine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. One of the most efficient methods reported in recent literature involves the use of palladium-catalyzed coupling reactions to assemble the heterocyclic core. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the molecule.

In terms of pharmacological activity, this compound has demonstrated promising results in preclinical studies. It has been shown to inhibit key enzymes involved in inflammation and oxidative stress pathways. Additionally, its ability to modulate ion channels makes it a potential candidate for treating neurological disorders such as epilepsy and chronic pain conditions.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have explored its use as a carrier for anticancer drugs due to its ability to selectively accumulate in tumor tissues. This property is attributed to its unique combination of lipophilicity and hydrogen bonding capacity.

From an industrial perspective, the production of (7-Benzyl-5,6,7,8-tetrahydroimidazo[1,a-A]pyrazin-3-YL)methanamine requires state-of-the-art facilities and rigorous quality control measures. The demand for such compounds is driven by their potential applications in both therapeutic and diagnostic agents.